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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemo-enzymatic synthesis of
D-Ribose-13C isotopomers, compounds of significant interest for NMR-based structural and
dynamic studies of nucleic acids and other biomolecules. The strategic combination of
chemical and enzymatic methodologies offers a powerful and versatile approach to introduce
carbon-13 labels at specific positions within the ribose scaffold, enabling detailed investigations
into molecular interactions and metabolic pathways.

Introduction

Isotopically labeled biomolecules are indispensable tools in modern biochemical and
pharmaceutical research. Specifically, the incorporation of 13C into D-ribose, a fundamental
component of RNA and various essential metabolites, allows for advanced NMR spectroscopic
studies that can elucidate the three-dimensional structures, dynamics, and ligand-binding
properties of nucleic acids and their complexes. Chemo-enzymatic synthesis has emerged as a
highly effective strategy for producing a wide array of D-ribose-13C isotopomers with high
isotopic purity and in acceptable yields.[1][2] This approach leverages the selectivity of
enzymes for specific transformations while utilizing the power of chemical synthesis to achieve
a broader range of molecular modifications.

Core Synthetic Strategies
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The chemo-enzymatic synthesis of D-ribose-13C isotopomers primarily revolves around a set of
five key reactions that can be applied in various sequences to achieve the desired labeling
pattern.[1][2] These core reactions, a blend of chemical and enzymatic transformations, provide
access to 26 of the 32 possible 3C-labeled isotopomers of D-ribose.[1]

A generalized workflow for these syntheses is depicted below:
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Starting Materials

13C-Labeled Precursor Chemo-enzymatic Synthesis Purification & Analysis Final Product
(e.g., KBCN, [3C]Glucose) Introduces C

i Chemical Reaction Intermediate Enzymatic Reaction Crude Product Purification Analysis D-Ribose-13C
(e.g., Cyanohydrin formation) (e.g., Epimerization) (e.g., Chromatography) (e.g., NMR) Isotopomer
Unlabeled Sugar

(e.g., D-Glucose, D-Xylose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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